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Cat. No. B179516

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydroxycyclohexyl phenyl ketone (HCPK), commercially known as Irgacure 184, is a
highly efficient, non-yellowing Norrish Type | photoinitiator widely utilized in the formation of
hydrogels through photopolymerization.[1][2] Upon exposure to ultraviolet (UV) light, HCPK
undergoes a-cleavage to generate free radicals, which subsequently initiate the polymerization
of monomer and crosslinker molecules to form a three-dimensional hydrogel network.[3] Its
high initiation efficiency, excellent thermal stability, and favorable biocompatibility profile make it
a preferred choice for the fabrication of hydrogels in various biomedical applications, including
drug delivery, tissue engineering, and 3D printing.[3][4]

These application notes provide detailed protocols for the preparation and characterization of
hydrogels using 1-Hydroxycyclohexyl phenyl ketone as a photoinitiator, with a focus on
poly(ethylene glycol) diacrylate (PEGDA) based hydrogels.

Physicochemical Properties of 1-Hydroxycyclohexyl
Phenyl Ketone
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Property Value

Synonyms Irgacure 184, HCPK
CAS Number 947-19-3

Molecular Formula C13H1602

Molecular Weight 204.26 g/mol
Appearance White crystalline powder
Melting Point 47-50 °C

] ) ~333 nm, with other peaks at 244 nm and 280
Maximum Absorption
nm

Solubility Soluble in many resins and organic solvents

Mechanism of Photoinitiation

1-Hydroxycyclohexyl phenyl ketone is a Norrish Type | photoinitiator. The process of radical
generation is initiated by the absorption of UV light, leading to the homolytic cleavage of the
bond between the carbonyl group and the adjacent cyclohexyl ring. This cleavage event results
in the formation of two distinct free radical fragments: a benzoyl radical and a
hydroxycyclohexyl radical. These radicals are highly reactive and readily initiate the
polymerization of vinyl-based monomers and crosslinkers.
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Mechanism of photoinitiation and polymerization.
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Data Presentation

The concentration of 1-Hydroxycyclohexyl phenyl ketone can significantly impact the
mechanical properties and biocompatibility of the resulting hydrogel. The following tables
summarize the effects of photoinitiator concentration on key hydrogel parameters.

Table 1: Effect of Photoinitiator Concentration on Mechanical Properties of PEGDA Hydrogels

Photoinitiator Concentration (wt%) Maximum Tensile Stress (kPa)
0.2 1.78
0.6 2.23

Data adapted from a study on networked
PEGDA hydrogels. The tensile stress values are
indicative and may vary based on the specific
PEGDA molecular weight and hydrogel

architecture.[5]

Table 2: Effect of Photoinitiator Concentration on Cell Viability in PEGDA Hydrogels

Photoinitiator Concentration (wt%) Cell Viability
0.2 Increased
0.6 Decreased

Qualitative data indicating that higher
concentrations of the photoinitiator can lead to

reduced cell viability in cell-laden hydrogels.[5]

Experimental Protocols
Protocol 1: Preparation of PEGDA Hydrogels

This protocol describes the preparation of poly(ethylene glycol) diacrylate (PEGDA) hydrogels
using 1-Hydroxycyclohexyl phenyl ketone as the photoinitiator.
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Materials:

Poly(ethylene glycol) diacrylate (PEGDA) (desired molecular weight)

1-Hydroxycyclohexyl phenyl ketone (HCPK, Irgacure 184)

Phosphate-buffered saline (PBS, pH 7.4) or deionized water

UV light source (365 nm)

Molds for hydrogel casting (e.g., PDMS molds)
Procedure:
o Prepare Precursor Solution:

o Dissolve the desired concentration of PEGDA (e.g., 10-20% w/v) in PBS or deionized
water. Ensure complete dissolution by gentle vortexing or magnetic stirring.

¢ Add Photoinitiator:

o Prepare a stock solution of HCPK in a suitable solvent (e.g., 70% ethanol) if it is not
readily soluble in the aqueous precursor solution.

o Add the photoinitiator to the PEGDA solution to achieve the desired final concentration
(e.g., 0.05-1% wi/w relative to the PEGDA). Ensure the photoinitiator is completely
dissolved. For cell encapsulation studies, it is recommended to use the lowest effective
concentration to maximize cell viability.[5]

o Casting the Hydrogel:
o Pipette the precursor solution into the desired molds.
e UV Curing:

o Expose the precursor solution to UV light (365 nm) to initiate polymerization. The exposure
time and intensity will depend on the specific UV source, the concentration of the
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photoinitiator, and the desired hydrogel properties. A typical starting point is an intensity of
10 mW/cmz for 5-10 minutes.[6]

» Hydrogel Equilibration:

o After curing, gently remove the hydrogels from the molds and place them in PBS (pH 7.4)
to equilibrate and remove any unreacted components.

Protocol 2: Characterization of Hydrogel Swelling Ratio

The swelling ratio provides an indication of the crosslink density of the hydrogel network.

Materials:

Prepared hydrogel samples

Phosphate-buffered saline (PBS, pH 7.4)

Weighing balance

Lint-free wipes
Procedure:
e Initial Swollen Weight:

o After equilibration in PBS, remove a hydrogel sample, gently blot the surface with a lint-
free wipe to remove excess water, and record its weight (W_swollen).

e Dry Weight Measurement:

o Lyophilize (freeze-dry) the hydrogel sample until a constant dry weight is achieved. Record
the dry weight (W _dry).

o Calculation of Swelling Ratio:

o The swelling ratio (Q) is calculated using the following formula: Q = (W_swollen - W_dry) /
W_dry
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Protocol 3: Characterization of Hydrogel Mechanical
Properties

The compressive modulus is a measure of the hydrogel's stiffness.

Materials:

o Prepared cylindrical hydrogel samples

e Mechanical testing instrument (e.g., universal testing machine with a compression platen)
e Phosphate-buffered saline (PBS, pH 7.4)

Procedure:

Sample Preparation:

o Prepare cylindrical hydrogel samples with a known diameter and height. Ensure the
samples are fully swollen in PBS before testing.

Mechanical Testing:
o Place a swollen hydrogel sample on the lower platen of the mechanical tester.

o Apply a compressive strain at a constant rate (e.g., 10% of the sample height per minute).

Data Acquisition:

o Record the resulting stress and strain data.

Calculation of Compressive Modulus:

o The compressive modulus is determined from the slope of the linear region of the stress-
strain curve, typically between 5% and 15% strain.

Experimental Workflow Visualization
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The following diagram illustrates the general workflow for hydrogel preparation and
characterization.
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Workflow for hydrogel preparation and characterization.
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Conclusion

1-Hydroxycyclohexyl phenyl ketone is a versatile and efficient photoinitiator for the
fabrication of hydrogels for a wide range of biomedical applications. By carefully controlling the
concentration of the photoinitiator and other formulation parameters, the physicochemical and
biological properties of the resulting hydrogels can be tailored to meet the specific
requirements of the intended application. The protocols provided in these application notes
offer a starting point for the development and characterization of hydrogels using this
photoinitiator. Researchers are encouraged to optimize these protocols for their specific
monomer systems and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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